4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one

• IUPAC Name: 4-ethyl-7-(naphthalen-2-ylmethoxy)chromen-2-one
• InChI: InChI=1S/C22H18O3/c1-2-16-12-22(23)25-21-13-19(9-10-20(16)21)24-14-15-7-8-17-5-3-4-6-18(17)11-15/h3-13H,2,14H2,1H3
• InChI Key: DJKSHGGKZVZKTN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H18O3
• Molecular Weight: 330.4 g/mol

Description

4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one, also known as EPMC, is a synthetic compound with a molecular formula C24H20O3. It belongs to the class of coumarin derivatives and has been extensively studied for its potential applications in various fields of scientific research.

Mechanism of Action

The mechanism of action of 4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one is not yet fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in oxidative stress, inflammation, and cancer cell proliferation.
Biochemical and Physiological Effects:
4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of reactive oxygen species (ROS) production, the suppression of pro-inflammatory cytokine production, and the induction of apoptosis in cancer cells. It has also been found to have a protective effect on the liver and kidneys, and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds with similar properties. However, its solubility in water is limited, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one, including further studies on its mechanism of action, its potential applications in the treatment of various diseases, and the development of new synthetic methods for its production. Additionally, more research is needed to determine the optimal dosage and administration methods for 4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one in different experimental settings.

Synthesis Methods

4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one can be synthesized using a variety of methods, including the Knoevenagel condensation reaction, the Perkin reaction, and the Pechmann condensation reaction. However, the most commonly used method for synthesizing 4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one is the Knoevenagel condensation reaction, which involves the reaction of 2-naphthol with ethyl acetoacetate in the presence of a base such as piperidine or pyridine.

Scientific Research Applications

4-ethyl-7-(2-naphthylmethoxy)-2H-chromen-2-one has been widely used in scientific research due to its diverse range of potential applications. It has been found to possess antioxidant, anti-inflammatory, and anticancer properties, making it a promising candidate for the development of new drugs and therapies.